Cas no 732-26-3 (2,4,6-Tri-tert-butylphenol)

• Product Name: 2,4,6-Tri-tert-butylphenol
• CAS No: 732-26-3
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• MDL: MFCD00008821
• CID: 39735
• PubChem ID: 24900239
• Update Time: 2025-04-19

2,4,6-Tri-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tri-tert-butylphenol
• 2,4,6-tritert-butylphenol
• Naugard? PS-35
• 2,4,6-Tris(1,1-dimethylethyl)-phenol
• 2,4,6-Tri-tert-butyl phenol
• Voidox
• Alkofen B
• 2,4,6-Tris(tert-butyl)phenol
• 2,4,6-Tri-t-butylphenol
• Phenol, 2,4,6-tris(1,1-dimethylethyl)-
• Phenol, 2,4,6-tri-tert-butyl-
• 2,4,6-Tris(1,1-dimethylethyl)phenol
• P 23
• Tris(1,1-dimethylethyl)phenol
• TM02
• 2,4,6-Tri-tert-butyl-1-hydroxybenzene
• Phenol, tris(1,1-dimethylethyl)-
• 2,4,6-TRI(TERT-BUTYL)PHENOL
• PFEFOYRSMXVNEL-UHFFFAOYSA-N
• 99J2VIC675
• GEO
• 2,4,6-Tri-tert-butylhydroxybenzene
• FT-0609933
• CAS-732-26-3
• 2,6-Tri-t-butylphenol
• CHEMBL387905
• AMY37425
• Tox21_300121
• CCRIS 5845
• Phenol,4,6-tri-tert-butyl-
• 2,6-Tri-tert-butyl-1-hydroxybenzene
• Phenol,4,6-tris(1,1-dimethylethyl)-
• TRI-TERT-BUTYLPHENOL, 2,4,6-
• Q27272216
• 2, 4, 6-tri-t-butylphenol
• 2,6-Tri-tert-butylphenol
• GEO-02350
• TM 02
• HSDB 7727
• DTXCID401311
• InChI=1/C18H30O/c1-16(2,3)12-10-13(17(4,5)6)15(19)14(11-12)18(7,8)9/h10-11,19H,1-9H
• H11784
• UNII-99J2VIC675
• EINECS 211-989-5
• NCGC00254020-01
• EC 211-989-5
• NS00005383
• CS-W013766
• Tox21_202374
• 732-26-3
• 2,4,6-Tri-tert-butylphenol, 98%
• NSC 14459
• DTXSID2021311
• T0359
• SCHEMBL35141
• NCGC00164230-03
• W-104462
• 2,4,6-tri-t-butyl phenol
• NCGC00259923-01
• NCGC00164230-01
• NCGC00164230-02
• AKOS002268919
• NSC-14459
• MFCD00008821
• AB-131/40895185
• 2,4,6-TRIS(1,1-DIMETHYLETHYL)PHENOL [HSDB]
• NSC14459
• Phenol, 2,4,6tris(1,1dimethylethyl)
• 2,4,6Tris(tertbutyl)phenol
• Phenol, 2,4,6tritertbutyl
• 2,4,6Tritertbutyl1hydroxybenzene
• Phenol, 2,4,6-tri-tert-butyl-(6CI,7CI,8CI)
• Phenol, 2,4,6tritertbutyl (6CI,7CI,8CI)
• 2,4,6Tris(1,1dimethylethyl)phenol
• 2,4,6Tritbutylphenol
• 211-989-5

• MDL： MFCD00008821
• Inchi： 1S/C18H30O/c1-16(2,3)12-10-13(17(4,5)6)15(19)14(11-12)18(7,8)9/h10-11,19H,1-9H3
• InChI Key： PFEFOYRSMXVNEL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 262.23000
• Monoisotopic Mass: 262.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 0.8640
• Melting Point: 125-130 °C (lit.)
• Boiling Point: 277 °C(lit.)
• Flash Point: Fahrenheit: 266 ° f
  Celsius: 130 ° c
  
• Refractive Index: 1.5029 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 5.28470
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water

2,4,6-Tri-tert-butylphenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 2430 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-51/53
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：8-23
• RTECS：SN3570000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons